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Compound of Interest

Compound Name: Microhelenin C

Cat. No.: B1236298 Get Quote

Microhelenin C, a naturally occurring sesquiterpene lactone, has emerged as a compound of

interest in cancer research due to its potential anti-inflammatory and anticancer properties.[1]

[2] While comprehensive studies on its synergistic effects with specific chemotherapy drugs are

still in nascent stages, preliminary evidence suggests that Microhelenin C could play a

significant role in enhancing the efficacy of conventional cancer treatments. This guide provides

an overview of the current understanding of Microhelenin C's anticancer activities and a

framework for evaluating its potential in combination therapies.

Overview of Anticancer Activity
Microhelenin C has demonstrated notable biological activity in various cancer models. It is

recognized for its significant antileukemic activity and has been identified as a component in

plant extracts that exhibit synergistic anticancer effects.[3][4][5] For instance, an extract of

Centipeda minima, containing Microhelenin C, was found to work synergistically with DNA

cross-linking agents in treating non-small cell lung cancer (NSCLC) by inhibiting the Fanconi

anemia pathway.[4][5]

Furthermore, computational studies have predicted that Microhelenin C may act as a

PI3K/mTOR inhibitor, a critical signaling pathway in breast cancer.[6][7] In hepatocellular

carcinoma (HCC), Microhelenin C has been shown to inhibit tumor proliferation by

downregulating the oncogenic factor LIF (Leukemia Inhibitory Factor).[8] These findings

underscore the compound's potential to target key cancer-driving mechanisms.
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Summary of Known Anticancer Activities of
Microhelenin C

Cancer Type
Mechanism of
Action

Observed Effect Reference

Leukemia Not fully elucidated
Significant

antileukemic activity
[3]

Non-Small Cell Lung

Cancer (NSCLC)

Inhibition of Fanconi

anemia pathway (as

part of an extract)

Synergistic anticancer

effect with DNA cross-

linking agents

[4][5]

Breast Cancer

Predicted to be a

PI3K/mTOR inhibitor

(in silico)

Potential to inhibit a

key cancer signaling

pathway

[6][7]

Hepatocellular

Carcinoma (HCC)

Downregulation of LIF

cytokine

Inhibition of tumor

proliferation
[8]

Keratinocytes
Not fully elucidated

(as part of a mixture)

Synergistic inhibition

of cell proliferation
[9]

Signaling Pathways Modulated by Microhelenin C
The anticancer effects of Microhelenin C are attributed to its ability to modulate specific

signaling pathways involved in cancer cell proliferation and survival. The primary known

mechanism is the inhibition of the NF-κB signaling pathway, which is crucial for inflammation

and cell proliferation.[1] Additionally, research points towards its influence on the PI3K/mTOR

pathway and the downregulation of the LIF cytokine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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